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Compound of Interest

Compound Name: Edetol

Cat. No.: B1671103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and biological effects of

Tetrakis(2-hydroxypropyl)ethylenediamine, also known as Quadrol. The information is intended

to support laboratory safety and inform research and development activities.

Chemical and Physical Properties
Tetrakis(2-hydroxypropyl)ethylenediamine is a polyfunctional amine with a range of applications

in industrial and biomedical fields.[1][2][3][4] It is a viscous, colorless to pale yellow liquid at

room temperature.[3] Its structure, featuring four hydroxypropyl groups attached to an

ethylenediamine backbone, imparts both hydrophilic and basic characteristics.[3][5]

Table 1: Physical and Chemical Properties of Tetrakis(2-hydroxypropyl)ethylenediamine
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Property Value Reference(s)

CAS Number 102-60-3 [6]

Molecular Formula C₁₄H₃₂N₂O₄ [1]

Molecular Weight 292.41 g/mol [1]

Appearance
Colorless to pale yellow

viscous liquid
[3]

Odor Faint amine-like [3]

Melting Point 32 °C [6]

Boiling Point 175 - 181 °C at 1.1 hPa [6]

Flash Point 211 °C (closed cup) [6]

Density 1.013 g/mL at 25 °C [6]

Solubility Soluble in water [1]

Vapor Pressure 0.000011 hPa at 20 °C [6]

log Pow -2.08 at 25 °C [6]

pH 10.4 (10 g/L in H₂O at 20 °C) [6]

Hazard Identification and GHS Classification
Tetrakis(2-hydroxypropyl)ethylenediamine is classified as causing serious eye irritation and

may cause an allergic skin reaction.[6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Skin Sensitization 1
H317: May cause an allergic

skin reaction
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Signal Word: Warning

Hazard Pictogram:

alt text

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

P333+P313: If skin irritation or rash occurs: Get medical advice/attention.[6]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize risks associated with

Tetrakis(2-hydroxypropyl)ethylenediamine.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Eye/Face Protection: Chemical safety goggles or a face shield.[8]

Hand Protection: Nitrile or other chemically resistant gloves.[8]

Body Protection: A laboratory coat.[8]

Respiratory Protection: In cases where aerosols or mists may be generated, a NIOSH-

approved respirator is recommended.[8]

Handling Procedures
Handle in a well-ventilated area, preferably within a chemical fume hood.[8]
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Avoid contact with skin and eyes.[8]

Avoid inhalation of vapors or mists.[6]

Use engineering controls to minimize exposure.

Wash hands thoroughly after handling.[6]

Storage
Store in a tightly closed container in a dry and well-ventilated place.[6]

Keep in a cool place.[6]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[9]
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Figure 1: General workflow for safe chemical storage and handling.
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Emergency Procedures
First Aid Measures

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[6]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if

irritation or a rash occurs.[6]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[6]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[6]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: No data available.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[6]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.[6]

Environmental Precautions: Do not let the product enter drains.[6]

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.[6]

Toxicological Information
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Studies suggest that Tetrakis(2-hydroxypropyl)ethylenediamine exhibits low acute toxicity.[6]

However, prolonged or repeated exposure may lead to mild irritation of the skin, eyes, and

respiratory tract.[6]

Table 3: Acute Toxicity Data

Route Species Test Value Reference(s)

Oral Rat (female) LD50 2,890 mg/kg [6]

Dermal
Rat (male and

female)
LD50 > 2,000 mg/kg [6]

Experimental Protocol: Acute Dermal Irritation
(Representative OECD 404 Method)
This protocol is a representative example based on the OECD 404 guideline for acute dermal

irritation testing.

Test Animals: Healthy young adult albino rabbits are used.

Preparation: Approximately 24 hours before the test, fur is removed from a small area (about

6 cm²) of the dorsal skin by clipping.[10]

Application: A dose of 0.5 mL of the liquid test substance is applied to the prepared skin

area. The site is then covered with a gauze patch and semi-occlusive dressing.[10]

Exposure: The exposure period is 4 hours.[10]

Observation: After the exposure period, the dressing is removed, and the skin is gently

cleansed. The skin is then examined for erythema and edema at 1, 24, 48, and 72 hours

after patch removal.[10]

Scoring: Dermal reactions are scored according to a standardized grading system.
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Figure 2: Workflow for an acute dermal irritation study.

Experimental Protocol: Acute Eye Irritation
(Representative OECD 405 Method)
This protocol is a representative example based on the OECD 405 guideline for acute eye

irritation testing.

Test Animals: Healthy adult albino rabbits are used.[11]

Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye

of the animal. The other eye remains untreated and serves as a control.[12]
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

observation period may be extended to 21 days to assess the reversibility of any effects.[11]

Evaluation: Ocular reactions, including corneal opacity, iritis, and conjunctival redness and

chemosis, are scored using a standardized system.[7]

Biological Activity: Immunostimulatory Effects
Tetrakis(2-hydroxypropyl)ethylenediamine, under the name Quadrol, has been shown to

possess immunostimulant properties, particularly affecting macrophage activity.[13][14]

Macrophage Activation
Enhanced Glucose Utilization: Quadrol has been observed to enhance glucose utilization in

macrophage cultures in a time and concentration-dependent manner.[15]

Increased Phagocytosis: In vitro studies have demonstrated that Quadrol induces a time and

concentration-dependent increase in the phagocytosis of polystyrene beads by mouse

peritoneal macrophages.[14]

Proposed Signaling Pathway: NF-κB Activation
While the precise signaling pathway of Quadrol-induced macrophage activation has not been

fully elucidated, the nuclear factor-kappa B (NF-κB) pathway is a primary candidate. NF-κB is a

master regulator of the inflammatory and immune responses in macrophages.[1][3] It is

hypothesized that Quadrol, upon interacting with a cell surface receptor, initiates an

intracellular signaling cascade that leads to the activation and nuclear translocation of NF-κB,

which in turn upregulates the expression of genes involved in macrophage activation, glucose

metabolism, and phagocytosis.
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Figure 3: Proposed NF-κB signaling pathway for Quadrol-induced macrophage activation.
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Experimental Protocol: In Vitro Macrophage Stimulation
and Phagocytosis Assay (Representative)
This protocol describes a general method for assessing the immunostimulatory effects of a test

compound on macrophages.

Cell Culture: Mouse peritoneal macrophages or a macrophage cell line (e.g., RAW 264.7)

are cultured in appropriate media.

Stimulation: Macrophages are exposed to varying concentrations of Tetrakis(2-

hydroxypropyl)ethylenediamine for a defined period (e.g., 4 hours).[14]

Phagocytosis Assay:

Fluorescently labeled polystyrene beads or bacteria (e.g., pHrodo Red E. coli BioParticles)

are added to the macrophage cultures.[16]

The cells are incubated to allow for phagocytosis.

The uptake of the fluorescent particles by macrophages is quantified using flow cytometry

or fluorescence microscopy.[16]

Glucose Utilization Assay:

A fluorescent glucose analog (e.g., 2-NBDG) is added to the culture medium.[17]

After an incubation period, the cells are washed and lysed.

The intracellular fluorescence, which is proportional to glucose uptake, is measured using

a fluorometer.[17]
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Figure 4: Experimental workflows for phagocytosis and glucose uptake assays.

Disposal Considerations
Dispose of waste materials in accordance with local, state, and federal regulations.[6]

Do not dispose of the chemical down the drain.[6]

Contaminated packaging should be treated as the product itself.[6]
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Offer surplus and non-recyclable solutions to a licensed disposal company.[6]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[6]

Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, and acid anhydrides.

[9]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and

nitrogen oxides (NOx).[6]

This technical guide provides a summary of the available safety and handling information for

Tetrakis(2-hydroxypropyl)ethylenediamine. It is essential for all laboratory personnel to review

the full Safety Data Sheet (SDS) before working with this chemical and to adhere to all

institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration - PMC
[pmc.ncbi.nlm.nih.gov]

2. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

3. NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. 4351074.fs1.hubspotusercontent-na1.net [4351074.fs1.hubspotusercontent-na1.net]

5. lsu.edu [lsu.edu]

6. NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration | Semantic
Scholar [semanticscholar.org]

7. nucro-technics.com [nucro-technics.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.semanticscholar.org/paper/NF-%CE%BAB-Signaling-in-Macrophages%3A-Dynamics%2C-and-Dorrington-Fraser/baed1c6e4b024aaf35aeab4fe9b2a0a29c1529e9
https://www.semanticscholar.org/paper/NF-%CE%BAB-Signaling-in-Macrophages%3A-Dynamics%2C-and-Dorrington-Fraser/baed1c6e4b024aaf35aeab4fe9b2a0a29c1529e9
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.semanticscholar.org/paper/NF-%CE%BAB-Signaling-in-Macrophages%3A-Dynamics%2C-and-Dorrington-Fraser/baed1c6e4b024aaf35aeab4fe9b2a0a29c1529e9
https://www.benchchem.com/product/b1671103?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6465568/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6465568/
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://pubmed.ncbi.nlm.nih.gov/31024544/
https://pubmed.ncbi.nlm.nih.gov/31024544/
https://4351074.fs1.hubspotusercontent-na1.net/hubfs/4351074/ARA%20Property%20Services/Airservices-site-E-Operations-Folder/Section-4-SOPS-SWNS/SOPS/WHSE-030-SOP-Hazardous-Chemical-Handling.pdf
https://lsu.edu/ehs/safety/training/sop_files/handlingchemicals.pdf
https://www.semanticscholar.org/paper/NF-%CE%BAB-Signaling-in-Macrophages%3A-Dynamics%2C-and-Dorrington-Fraser/baed1c6e4b024aaf35aeab4fe9b2a0a29c1529e9
https://www.semanticscholar.org/paper/NF-%CE%BAB-Signaling-in-Macrophages%3A-Dynamics%2C-and-Dorrington-Fraser/baed1c6e4b024aaf35aeab4fe9b2a0a29c1529e9
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. benchchem.com [benchchem.com]

9. oecd.org [oecd.org]

10. oecd.org [oecd.org]

11. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]

12. oecd.org [oecd.org]

13. medicine.nus.edu.sg [medicine.nus.edu.sg]

14. In vitro stimulation of macrophages by quadrol [N,N,N',N'-tetrakis(2-
hydroxypropyl)ethylenediamine] - PubMed [pubmed.ncbi.nlm.nih.gov]

15. Investigation into the mechanism of stimulation of macrophages by Quadrol - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. Qualitative and quantitative analysis of phagocytosis | Thermo Fisher Scientific - KR
[thermofisher.com]

17. A Simple Flow Cytometric Method to Measure Glucose Uptake and Glucose Transporter
Expression for Monocyte Subpopulations in Whole Blood - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safety and Handling of Tetrakis(2-
hydroxypropyl)ethylenediamine: An In-depth Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1671103#safety-and-handling-of-
tetrakis-2-hydroxypropyl-ethylenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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